Cas no 1696597-16-6 (1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine
• CAS No: 1696597-16-6
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 6110220
• PubChem ID: 107972528
• Update Time: 2025-08-05

1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-
• 1696597-16-6
• EN300-1147692

• Inchi： 1S/C8H11N5/c1-12-4-7(10-5-12)6-3-8(9)13(2)11-6/h3-5H,9H2,1-2H3
• InChI Key： GTFAVJYFSIOGBA-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2=CN(C)C=N2)=N1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 483.1±35.0 °C(Predicted)
• pka: 4.90±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine

Introduction to 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine (CAS No. 1696597-16-6)

1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1696597-16-6, belongs to the class of pyrazole derivatives, which are well-documented for their diverse pharmacological effects. The presence of a methyl group and an imidazole moiety in its structure contributes to its complex reactivity and functionality, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted at the 3-position with a 1-methylimidazole group. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound's ability to engage with these targets makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The imidazole ring in 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine is particularly noteworthy, as imidazoles are known for their ability to interact with metal ions and other biological molecules, which can be leveraged to develop targeted therapies.

One of the most compelling aspects of 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine is its potential as a lead compound for drug development. Researchers have been investigating its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies have revealed that the compound exhibits inhibitory activity against several key targets, suggesting its therapeutic potential. For instance, preliminary studies have shown that it may interfere with the activity of enzymes involved in inflammation and cell proliferation, which are often dysregulated in diseases such as cancer.

The synthesis of 1-methyl-3-(1-methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amino involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the methyl group and the 1-methylimidazole moiety. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

Once synthesized, 1-methyl-yield3-(methylimazolpyrazole) is subjected to rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity, which are essential for further biological testing. Additionally, X-ray crystallography may be used to determine the precise three-dimensional structure of the compound, which can provide insights into its binding mode with biological targets.

The pharmacological evaluation of CAS No1696597166 has been a focus of recent research efforts. In vitro assays have been conducted to assess its activity against various enzymes and receptors relevant to human health. These studies have shown that the compound exhibits promising inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation pathways. Furthermore, it has demonstrated interactions with receptors that play roles in pain perception and neurotransmission.

In vivo studies have also been initiated to evaluate the therapeutic potential of methylimazo-pyrazoleaminopyrazole in animal models of disease. These studies aim to assess its efficacy and safety profile under physiological conditions. Preliminary results suggest that the compound may have significant therapeutic benefits without causing notable side effects. However, further research is needed to fully understand its pharmacokinetics and long-term effects.

The development of novel pharmaceuticals relies heavily on understanding the structure-function relationships of bioactive compounds. The unique properties of CAS No1696597166 make it an intriguing candidate for drug discovery programs targeting inflammatory diseases, infectious diseases, and cancer. Its ability to modulate key biological pathways suggests that it could serve as a foundation for designing next-generation therapeutics with improved efficacy and reduced toxicity.

As research continues to uncover new applications for pyrazole derivatives like CAS No1696597166, it is likely that this compound will play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.